molecular formula C9H11ClN2 B8768462 Methanimidamide, N'-(3-chlorophenyl)-N,N-dimethyl- CAS No. 2103-50-6

Methanimidamide, N'-(3-chlorophenyl)-N,N-dimethyl-

Cat. No.: B8768462
CAS No.: 2103-50-6
M. Wt: 182.65 g/mol
InChI Key: BZBSXSKRUISGJM-UHFFFAOYSA-N
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Description

Methanimidamide, N'-(3-chlorophenyl)-N,N-dimethyl- is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

2103-50-6

Molecular Formula

C9H11ClN2

Molecular Weight

182.65 g/mol

IUPAC Name

N'-(3-chlorophenyl)-N,N-dimethylmethanimidamide

InChI

InChI=1S/C9H11ClN2/c1-12(2)7-11-9-5-3-4-8(10)6-9/h3-7H,1-2H3

InChI Key

BZBSXSKRUISGJM-UHFFFAOYSA-N

Canonical SMILES

CN(C)C=NC1=CC(=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-chloroaniline (63.8 g, 0.50 mol) and dimethylformamide dimethyl acetal (106 ml, 0.75 mol) was heated at 100° for 2 h and evaporated at 60° at 0.5 mm Hg to give 91.8 g amber oil; ms 183.0 (M+H)+.
Quantity
63.8 g
Type
reactant
Reaction Step One
Quantity
106 mL
Type
reactant
Reaction Step One

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